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Compound of Interest

Compound Name: Biphenyl-2-sulfonyl chloride

Cat. No.: B1270869

Essential Safety and Handling Guide for Biphenyl-2-
sulfonyl chloride

This guide provides crucial safety protocols, operational procedures, and disposal plans for the
handling of Biphenyl-2-sulfonyl chloride in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe and compliant use of this
chemical.

Chemical and Physical Properties

The following table summarizes the key quantitative data for Biphenyl-2-sulfonyl chloride.

Property Value Source(s)
Molecular Formula C12HoCIO2S [1112]
Molecular Weight 252.72 g/mol [1][3]
Appearance Beige or white solid powder [1114]
Purity > 95% (NMR) [1]

Melting Point 102.2-103.4°C / 114°C [21[5]
Storage Temperature 0-8 °C [1]

Storage Class 11 - Combustible Solids [3]
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Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedures is mandatory to minimize risk and ensure a
safe laboratory environment.

Engineering Controls and Preparation

e Ventilation: Always handle Biphenyl-2-sulfonyl chloride in a well-ventilated area.[6] A
certified chemical fume hood is required for all operations involving this solid, especially
when transferring or weighing.

o Safety Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in close proximity to the workstation.[6]

» Material Incompatibility: Keep the chemical away from incompatible materials such as bases,
strong oxidizing agents, alcohols, acids, and water/moisture.[5][6] Sulfonyl chlorides should
be stored in a desiccator or under nitrogen to prevent degradation by moisture.[7]

Required Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is critical to prevent exposure. The following equipment must
be worn at all times when handling Biphenyl-2-sulfonyl chloride:

o Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and
face protection regulations.[6] For procedures with a higher risk of splashing, a full-face
shield is mandatory.[8][9]

e Skin Protection:

o Gloves: Wear double-layered, chemical-resistant gloves (e.g., nitrile).[8][9] Change gloves
every 30-60 minutes or immediately if they become contaminated or damaged.[9]

o Lab Coat/Gown: A chemical-resistant lab coat or gown with a closed front and long
sleeves is required to protect against skin contact.[6][8][9]

» Respiratory Protection: For operations that may generate dust, or if irritation is experienced,
use a NIOSH/MSHA approved respirator.[6][9] All respiratory protection requires proper fit-
testing and training.[9]
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Footwear: Closed-toe, chemical-resistant shoes must be worn in the laboratory.[8][10]

Step-by-Step Handling Procedure

Preparation: Don all required PPE before entering the designated handling area.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to control dust.

Addition to Reaction: When adding the solid to a reaction vessel, do so slowly and carefully
to avoid creating dust.

Post-Handling: After handling, wash hands, face, and any exposed skin thoroughly with soap
and water.[4][6]

Decontamination: Clean all equipment and the work area thoroughly after use. Remove and
dispose of contaminated PPE properly.

First Aid Measures

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids.[5] Seek immediate medical attention.[5][6]

Skin Contact: Take off immediately all contaminated clothing.[4] Rinse skin with plenty of
water or shower.[6] Call a physician immediately.[5]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[6] Call
a poison center or doctor if you feel unwell.[6]

Ingestion: Rinse mouth. DO NOT induce vomiting.[4][6] Seek immediate medical attention.[5]

[6]

Disposal Plan

Proper disposal of Biphenyl-2-sulfonyl chloride and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection and Disposal Protocol
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» Waste Segregation: Collect all waste containing Biphenyl-2-sulfonyl chloride, including
contaminated consumables (e.g., gloves, weighing paper), in a designated, clearly labeled,
and sealed hazardous waste container.

e Labeling: The waste container must be labeled with "Hazardous Waste" and the chemical
name "Biphenyl-2-sulfonyl chloride."

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
hazardous waste accumulation area, away from incompatible materials.

» Final Disposal: Dispose of the contents and the container through an approved and licensed
waste disposal plant.[6] Adhere to all local, state, and federal regulations for chemical waste
disposal.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling and disposal of
Biphenyl-2-sulfonyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling Biphenyl-2-
sulfonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270869#personal-protective-equipment-for-
handling-biphenyl-2-sulfonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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